Cas no 6652-28-4 (2-Isopropoxy-2-phenylacetophenone)

• Product Name: 2-Isopropoxy-2-phenylacetophenone
• CAS No: 6652-28-4
• MF: C₁₇H₁₈O₂
• MW: 254.323625087738
• MDL: MFCD00015025
• CID: 85736
• PubChem ID: 87563903
• Update Time: 2025-04-18

2-Isopropoxy-2-phenylacetophenone Chemical and Physical Properties

Names and Identifiers

• Benzoin isopropyl ether
• alpha-Isopropoxy-alpha-phenylacetophenone
• 2-Isopropoxy-2-phenylacetophenone
• BENZOIN ISOPROPYL ETHER TECH GRADE
• 2-(1-methylethoxy)-1,2-diphenyl-ethanone
• Benzoin iso-propyl ether
• 2-Isopropoxy-1,2-diphenylethanone
• Ethanone, 2-(1-methylethoxy)-1,2-diphenyl-
• MSAHTMIQULFMRG-UHFFFAOYSA-N
• Acetophenone, 2-isopropoxy-2-phenyl-
• CBMicro_021426
• 2-(1-Methylethoxy)-1,2-diphenylethan-1-one
• Cambridge id 5476007
• Oprea1_018388
• Benzoin isopropyl ether, 98%
• MSAHTMIQULFMRG-UHFFFAOYSA-
• VZ31307
• alpha-Is
• BENZOINISOPROPYLETHER
• BS-52147
• FT-0622716
• AKOS015902761
• CS-0154169
• 1,2-di(phenyl)-2-propan-2-yloxyethanone
• NS00046645
• SR-01000210296-1
• SR-01000210296
• EINECS 229-677-2
• SCHEMBL25827
• BIM-0021396.P001
• SY049155
• Ethanone,2-(1-methylethoxy)-1,2-diphenyl-
• B0942
• 1,2-diphenyl-2-propan-2-yloxyethanone
• InChI=1/C17H18O2/c1-13(2)19-17(15-11-7-4-8-12-15)16(18)14-9-5-3-6-10-14/h3-13,17H,1-2H3
• 6652-28-4
• DTXSID20884324
• MFCD00015025
• CCG-8907
• rac-Benzoin isopropyl ether

• MDL： MFCD00015025
• Inchi： 1S/C17H18O2/c1-13(2)19-17(15-11-7-4-8-12-15)16(18)14-9-5-3-6-10-14/h3-13,17H,1-2H3
• InChI Key： MSAHTMIQULFMRG-UHFFFAOYSA-N
• SMILES： O(C(C)C)C(C(C1C=CC=CC=1)=O)C1C=CC=CC=1
• BRN： 1977110

Computed Properties

• Exact Mass: 254.13100
• Monoisotopic Mass: 254.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26.3
• Surface Charge: 0
• Tautomer Count: 2

Experimental Properties

• Color/Form: Powder
• Density: 1.1±0.1 g/cm3
• Melting Point: 78.0 to 82.0 deg-C
• Boiling Point: 180°C/10mmHg(lit.)
• Flash Point: 152.1±18.1 °C
• PSA: 26.30000
• LogP: 4.03560
• Solubility: Soluble in organic solvents, slightly soluble in water.
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

2-Isopropoxy-2-phenylacetophenone Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p1086 get medical advice / care
• WGK Germany：3
• Safety Instruction： S22-S24/25
• TSCA：Yes
• Safety Term：S22;S24/25
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Benzoins
• Other Chemical additives Process Aids
• Material Chemicals High Polymer Materials